Cas no 2160433-51-0 (1-(2,2-difluoropropyl)cyclopropylmethanol)

• Product Name: 1-(2,2-difluoropropyl)cyclopropylmethanol
• CAS No: 2160433-51-0
• MF: C₇H₁₂F₂O
• MW: 150.166389465332
• CID: 5944653
• PubChem ID: 165644466
• Update Time: 2025-05-24

1-(2,2-difluoropropyl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-difluoropropyl)cyclopropylmethanol
• [1-(2,2-difluoropropyl)cyclopropyl]methanol
• 2160433-51-0
• EN300-1931362

• Inchi： 1S/C7H12F2O/c1-6(8,9)4-7(5-10)2-3-7/h10H,2-5H2,1H3
• InChI Key： TWGGGXBJNWIDJI-UHFFFAOYSA-N
• SMILES： FC(C)(CC1(CO)CC1)F

Computed Properties

• Exact Mass: 150.08562133g/mol
• Monoisotopic Mass: 150.08562133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(2,2-difluoropropyl)cyclopropylmethanol

Comprehensive Overview of 1-(2,2-Difluoropropyl)cyclopropylmethanol (CAS No. 2160433-51-0)

1-(2,2-Difluoropropyl)cyclopropylmethanol (CAS No. 2160433-51-0) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The presence of both cyclopropyl and difluoropropyl moieties in its molecular framework makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds often exhibit enhanced metabolic stability and bioavailability.

The compound's molecular formula and structural features have been extensively studied to understand its reactivity and potential as a building block for more complex molecules. In recent years, the demand for fluorinated intermediates like 1-(2,2-Difluoropropyl)cyclopropylmethanol has surged, driven by advancements in medicinal chemistry and the need for novel small-molecule therapeutics. Its CAS No. 2160433-51-0 serves as a critical identifier for researchers and suppliers in the chemical industry.

One of the key trends in modern chemistry is the exploration of sustainable synthesis methods for fluorinated compounds. 1-(2,2-Difluoropropyl)cyclopropylmethanol aligns with this trend, as its synthesis can be optimized to reduce environmental impact. Questions such as "How to synthesize 1-(2,2-Difluoropropyl)cyclopropylmethanol efficiently?" or "What are the applications of fluorinated cyclopropane derivatives?" are frequently searched in academic and industrial circles, reflecting the compound's relevance.

From a pharmaceutical perspective, the compound's cyclopropylmethanol group is a valuable scaffold for designing enzyme inhibitors and receptor modulators. Its difluoropropyl segment further enhances its lipophilicity, a property often sought after in drug candidates. Recent studies have explored its utility in central nervous system (CNS) drug development, where fluorinated compounds are known to cross the blood-brain barrier more effectively.

In the agrochemical sector, 1-(2,2-Difluoropropyl)cyclopropylmethanol is investigated for its potential as a precursor to herbicides and pesticides. The incorporation of fluorine atoms into agrochemicals can improve their efficacy and environmental profile. Searches like "Fluorinated cyclopropane derivatives in agriculture" highlight the growing interest in this niche.

The compound's physical and chemical properties, such as its melting point, solubility, and stability, are critical for its practical applications. Analytical techniques like NMR spectroscopy and mass spectrometry are routinely employed to characterize 1-(2,2-Difluoropropyl)cyclopropylmethanol and ensure its purity for research and industrial use.

As the chemical industry moves toward green chemistry principles, the synthesis and application of 1-(2,2-Difluoropropyl)cyclopropylmethanol are being reevaluated to minimize waste and energy consumption. This aligns with broader societal concerns about sustainability and eco-friendly manufacturing processes.

In summary, 1-(2,2-Difluoropropyl)cyclopropylmethanol (CAS No. 2160433-51-0) is a promising compound with diverse applications in pharmaceuticals, agrochemicals, and material science. Its unique fluorinated structure and cyclopropyl backbone make it a valuable asset for researchers aiming to develop next-generation bioactive molecules. The compound's growing prominence in scientific literature and patent filings underscores its potential to address some of the most pressing challenges in modern chemistry.